![molecular formula C15H16N2O2 B5065404 2-amino-3-(1-piperidinyl)naphthoquinone CAS No. 5212-52-2](/img/structure/B5065404.png)
2-amino-3-(1-piperidinyl)naphthoquinone
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Overview
Description
2-amino-3-(1-piperidinyl)naphthoquinone is a compound that has been studied for its potential biological properties . It is derived from 1,4-naphthoquinone, a natural organic compound derived from naphthalene . The 2-amino-1,4-naphthoquinone moiety is found in a considerable number of natural product antibiotics . This type of compound possesses several interesting biological properties such as antibacterial, antifungal, and anticancer activities .
Synthesis Analysis
The synthesis of 2-amino-1,4-naphthoquinones and related compounds has been achieved through the transition-metal free amination of 1,4-naphthoquinone and related 3-indolylnaphthoquinones with amines . This reaction provides efficient access to these biologically important and synthetically useful compounds .Chemical Reactions Analysis
The reaction of amines with 1,4-naphthoquinone derivatives to give 2-amino-1,4-naphthoquinone have been developed with two general methods . The specific chemical reactions involving this compound are not detailed in the search results.Mechanism of Action
Safety and Hazards
The safety data sheet for a related compound, 2-amino-3-chloro-1,4-naphthoquinone, indicates that it is harmful if swallowed, causes skin and eye irritation, is toxic if inhaled, and may cause respiratory irritation . It is recommended to use this compound only outdoors or in a well-ventilated area and to wear protective gloves, clothing, and eye/face protection .
Future Directions
The anticancer activities of naphthoquinones have been the focus of much research to discover novel anticancer agents . The naturally occurring 1,2-naphthoquinone-based compound, β-lapachone (ARQ 761), is currently being assessed for its anti-tumor activity against advanced solid tumors . This suggests that 2-amino-3-(1-piperidinyl)naphthoquinone and related compounds may also have potential for future development as anticancer agents.
properties
IUPAC Name |
2-amino-3-piperidin-1-ylnaphthalene-1,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2/c16-12-13(17-8-4-1-5-9-17)15(19)11-7-3-2-6-10(11)14(12)18/h2-3,6-7H,1,4-5,8-9,16H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIVVDSYDWBNNOM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=C(C(=O)C3=CC=CC=C3C2=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40385368 |
Source
|
Record name | 2-amino-3-piperidin-1-ylnaphthalene-1,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40385368 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5212-52-2 |
Source
|
Record name | 2-amino-3-piperidin-1-ylnaphthalene-1,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40385368 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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